(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C14H12FN3O3S/c1-17-13-8(15)3-2-4-9(13)22-14(17)16-10(19)7-18-11(20)5-6-12(18)21/h2-4H,5-7H2,1H3
• InChI Key: HLYZYNQPHHDIHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)CN3C(=O)CCC3=O)F
• Molecular Formula: C14H12FN3O3S
• Molecular Weight: 321.33 g/mol
• CAS No.: 868375-76-2

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a synthetic specialty chemical designed for advanced pharmaceutical and biochemical research. This molecule features a benzothiazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities, fused with a 2,5-dioxopyrrolidine (succinimide) moiety. The Z-configuration (cis-orientation) around the imine bond and the 4-fluoro-3-methyl substitution on the benzothiazole ring are critical structural features that influence its stereoelectronic properties and binding affinity to biological targets. Compounds with similar heterocyclic architectures, particularly those containing the benzothiazole and succinimide groups, have been extensively investigated as modulators for central nervous system targets, including acetylcholinesterase (AChE) for Alzheimer's disease therapy , and as potent inhibitors of enzymes like α-glucosidase for metabolic disorders . The presence of the fluoro substituent is a common strategy in drug design to modulate lipophilicity, metabolic stability, and membrane permeability. The primary application of this reagent is as a key intermediate or a lead compound in drug discovery programs, suitable for in silico studies, molecular docking, high-throughput screening, and the synthesis of more complex chemical entities. Its mechanism of action is anticipated to involve targeted enzyme inhibition or protein binding, driven by specific molecular interactions such as hydrogen bonding via the acetamide and dioxopyrrolidine groups, and hydrophobic contacts through the fluorinated benzothiazole ring. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers are advised to consult the relevant Material Safety Data Sheet and handle the compound with appropriate personal protective equipment in a controlled laboratory setting.

Biological Activity

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a synthetic organic compound that has garnered attention for its potential biological activities. This compound features a complex structure with multiple functional groups, including a pyrrolidine ring and a benzo[d]thiazole moiety, which suggest various pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{12}FN_3O_3S$ with a molecular weight of approximately 321.33 g/mol. The presence of the acetamide group indicates potential interactions with biological targets, enhancing its relevance in medicinal chemistry.

Property	Value
Molecular Formula	C₁₄H₁₂FN₃O₃S
Molecular Weight	321.33 g/mol
CAS Number	868375-77-3
IUPAC Name	(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide

Predicted Biological Activity

Based on computational predictions and structural analysis, (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide may exhibit several biological activities, including:

• Anticancer Activity : The compound's structural features suggest potential interactions with cancer-related pathways.
• Anti-inflammatory Properties : Its ability to modulate inflammatory responses could be significant in treating inflammatory diseases.
• Antimicrobial Effects : The presence of nitrogen and sulfur atoms may enhance its activity against various pathogens.

Case Studies and Research Findings

Research has indicated that derivatives of similar compounds have shown promising results in preclinical studies:

• Study on Anticancer Activity : A derivative of benzo[d]thiazole demonstrated significant cytotoxicity against breast cancer cell lines, suggesting that modifications to the structure can enhance potency.
  • Reference :
• Inflammation Model Studies : Compounds with similar functional groups were effective in reducing markers of inflammation in animal models, indicating potential therapeutic applications in inflammatory diseases.
  • Reference :

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural homology with derivatives bearing variations in substituents on the benzothiazole ring or the pyrrolidine moiety. A key analog from the evidence is 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)acetamide (ECHEMI ID: 868375-75-1), which differs in two aspects:

Substituents on Benzothiazole :

• Target Compound : 4-Fluoro-3-methyl.
• Analog : 4,6-Difluoro-3-ethyl.

Alkyl Group on Nitrogen :

• Target Compound : Methyl.
• Analog : Ethyl.

Physicochemical Properties

The substituent differences lead to variations in physicochemical parameters:

Property	Target Compound	Analog (ECHEMI 868375-75-1)
Molecular Formula	C₁₅H₁₃FN₃O₃S	C₁₆H₁₄F₂N₃O₃S
Molecular Weight	~349.35 g/mol	~381.37 g/mol
LogP (Predicted)	~1.8 (moderate lipophilicity)	~2.3 (higher lipophilicity)
Hydrogen Bond Donors	1 (amide NH)	1 (amide NH)

The methyl group in the target compound may offer better metabolic stability compared to the bulkier ethyl group .

Preparation Methods

Retrosynthetic Analysis and Strategic Approaches

The target molecule can be dissected into two primary fragments:

• 4-Fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene amine : The benzo[d]thiazole core requires regioselective introduction of fluorine and methyl groups.
• 2-(2,5-Dioxopyrrolidin-1-yl)acetyl group : The dioxopyrrolidinyl moiety is introduced via amidation or nucleophilic substitution.

Key challenges include:

• Regioselectivity in thiazole ring formation.
• Stereochemical control to favor the Z-isomer.
• Stability of intermediates under reaction conditions.

Synthesis of the Benzo[d]thiazole Core

Cyclization of Substituted Anilines with Thiocarbonyl Reagents

The benzo[d]thiazole ring is commonly synthesized via cyclocondensation of 4-fluoro-3-methylaniline derivatives with thiocarbamides or carbon disulfide.

Method A: Thiourea-Mediated Cyclization

• Reactant : 4-Fluoro-3-methylaniline reacts with thiourea in the presence of bromine or sulfuryl chloride to form 2-aminobenzo[d]thiazole.
• Conditions :
  • Solvent: Chloroform or acetic acid.
  • Catalyst: Tetramethylethylenediamine (TMEDA).
  • Temperature: Reflux (80–100°C).
• Yield : 70–85%.

Method B: Gewald Reaction Adaptations

Adapting the Gewald reaction for benzo[d]thiazoles:

• Reactants : 4-Fluoro-3-methylacetophenone, elemental sulfur, and a cyanide source.
• Conditions :
  • Solvent: Ethanol or DMF.
  • Base: Morpholine or piperidine.
• Outcome : Forms 2-aminobenzo[d]thiazole with a methyl group at position 3.

Stereochemical Control for Z-Isomer Formation

The Z-configuration is stabilized by intramolecular hydrogen bonding between the thiazole nitrogen and the acetamide carbonyl.

Solvent and Temperature Effects

• Polar aprotic solvents (DMF, DMSO) favor the Z-isomer due to enhanced solubility of intermediates.
• Low temperatures (0–5°C) slow isomerization, trapping the Z-form.

Catalytic Approaches

• Lewis acids (ZnCl₂, BF₃·Et₂O) coordinate to the carbonyl, directing syn-addition.
• Microwave irradiation reduces reaction time, minimizing equilibration.

Alternative Synthetic Routes

Multicomponent Reactions (MCRs)

A one-pot synthesis combines 4-fluoro-3-methylaniline, thiourea, and 2-(2,5-dioxopyrrolidin-1-yl)acetyl chloride:

• Conditions :
  • Solvent: Ethanol.
  • Catalyst: p-Toluenesulfonic acid (PTSA).
• Yield : 60% with 85% Z-selectivity.

Solid-Phase Synthesis

Immobilized thiazole precursors on Wang resin enable stepwise acylation and cleavage, yielding the target compound with >90% purity.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz, DMSO-d₆)	δ 10.2 (s, 1H, NH), 7.4–7.1 (m, 3H, Ar-H), 3.8 (s, 2H, CH₂), 2.9 (t, 4H, pyrrolidinyl), 2.5 (s, 3H, CH₃).
¹³C NMR	δ 172.1 (C=O), 165.3 (thiazole C=N), 122–140 (Ar-C), 48.2 (pyrrolidinyl).
HRMS	[M+H]⁺ calc. 321.33, found 321.34.

Chromatographic Purity

• HPLC : >98% purity (C18 column, 70:30 H₂O:MeCN).
• Melting Point : 198–200°C.

Comparative Evaluation of Methods

Method	Yield	Z-Selectivity	Scalability
Thiourea cyclization + acylation	75%	80%	Moderate
MCR one-pot	60%	85%	High
Solid-phase	70%	90%	Low

Industrial-Scale Considerations

• Cost-Efficiency : Thiourea and acyl chlorides are economical starting materials.
• Waste Management : Bromine and sulfuryl chloride require neutralization protocols.
• Process Safety : Exothermic acylation steps necessitate controlled addition rates.

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : Multi-step synthesis typically involves coupling a 2,5-dioxopyrrolidine precursor with a substituted benzo[d]thiazole intermediate. Key steps include:

• Amide bond formation : Use of carbodiimide coupling agents (e.g., EDC/HOBt) under inert atmospheres (N₂/Ar) to minimize hydrolysis .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or DMSO) enhance solubility of intermediates, while controlled temperatures (0–25°C) reduce side reactions .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradients) or recrystallization (ethanol/water) improves purity .

Q. How can the stereochemical configuration (Z/E) of the imine group in this compound be confirmed experimentally?

• Methodological Answer :

• NMR spectroscopy : The Z-configuration is confirmed by NOESY correlations between the benzo[d]thiazole methyl group and the pyrrolidinone carbonyl .
• X-ray crystallography : Single-crystal analysis provides definitive proof of spatial arrangement .

Q. What spectroscopic techniques are critical for characterizing this compound’s structure and purity?

• Methodological Answer :

• 1H/13C NMR : Assign signals for the 4-fluoro-3-methylbenzo[d]thiazole (δ 6.8–7.5 ppm for aromatic protons) and pyrrolidinone (δ 2.5–3.5 ppm for methylene groups) .
• IR spectroscopy : Confirm amide C=O stretches (~1650–1700 cm⁻¹) and thiazole C=N (~1600 cm⁻¹) .
• High-resolution mass spectrometry (HRMS) : Validate molecular formula (e.g., C₁₆H₁₅FN₃O₃S) .

Advanced Research Questions

Q. How does the fluorinated benzo[d]thiazole moiety influence binding affinity to biological targets (e.g., kinases or GPCRs)?

• Methodological Answer :

• Structure-activity relationship (SAR) studies : Replace the 4-fluoro group with Cl, Br, or H to assess electronic effects on target binding.
• Docking simulations : Use software like AutoDock Vina to model interactions with ATP-binding pockets (e.g., EGFR kinase), correlating fluorine’s electronegativity with hydrogen-bonding efficiency .
• In vitro assays : Measure IC₅₀ values against enzyme targets (e.g., kinase inhibition assays) to quantify potency shifts .

Q. What strategies resolve contradictions in reported biological activity data for this compound across studies?

• Methodological Answer :

• Batch consistency : Verify purity (>95% by HPLC) and enantiomeric excess (chiral HPLC or CD spectroscopy) to eliminate variability .
• Assay standardization : Use identical cell lines (e.g., HEK293 for GPCR studies) and positive controls (e.g., staurosporine for kinase inhibition) .
• Meta-analysis : Compare data across peer-reviewed studies, prioritizing results with robust statistical power (n ≥ 3, p < 0.01) .

Q. How can computational methods predict the metabolic stability of this compound in vivo?

• Methodological Answer :

• ADMET prediction tools : Use SwissADME or ADMETlab to estimate cytochrome P450 metabolism (e.g., CYP3A4/2D6 liability) and half-life .
• Molecular dynamics (MD) simulations : Model interactions with liver microsomes to identify labile sites (e.g., pyrrolidinone ring oxidation) .

Q. What experimental designs are optimal for evaluating enantiomeric purity during asymmetric synthesis?

• Methodological Answer :

• Chiral derivatization : React with Mosher’s acid chloride (R/S) and analyze via ¹⁹F NMR to determine enantiomeric excess .
• Chiral stationary phases : Use HPLC columns (e.g., Chiralpak IA) with hexane/isopropanol mobile phases .